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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878 Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 1-chloro-3-
methoxypropane, tailored for researchers, scientists, and professionals in drug development.

The document presents nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and

mass spectrometry (MS) data in a structured format, alongside detailed experimental protocols.

Molecular Structure and Properties
1-Chloro-3-methoxypropane (CAS No: 36215-07-3) is a halogenated ether with the chemical

formula C4H9ClO.[1][2][3] Its molecular weight is 108.57 g/mol .[1][2][3][4]
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Molecular Structure of 1-Chloro-3-methoxypropane

CH3 O CH2 CH2 CH2 Cl
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NMR Experimental Workflow
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Mass Spectrometry Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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